Calcium dithionate

Specification

• CAS No.: 13812-88-9
• Molecular Formula: CaO6S2
• Molecular Weight: 200.2 g/mol
• Standard InChI: InChI=1S/Ca.H2O6S2/c;1-7(2,3)8(4,5)6/h;(H,1,2,3)(H,4,5,6)/q+2;/p-2
• Standard InChI Key: XJFPIMNKQGXREL-UHFFFAOYSA-L
• SMILES: [O-]S(=O)(=O)S(=O)(=O)[O-].[Ca+2]
• Canonical SMILES: [O-]S(=O)(=O)S(=O)(=O)[O-].[Ca+2]

Introduction

Chemical Identity and Structural Characteristics

Basic Chemical Information

Calcium dithionate is an inorganic salt with specific chemical identifiers that distinguish it from other calcium-sulfur compounds. The following table outlines the key chemical identifiers for calcium dithionate:

Property	Information
Chemical Name	Calcium dithionate
CAS Number	13812-88-9
Molecular Formula	CaO6S2
Molecular Weight	200.2 g/mol
Standard InChI	InChI=1S/Ca.H2O6S2/c;1-7(2,3)8(4,5)6/h;(H,1,2,3)(H,4,5,6)/q+2;/p-2
Standard InChIKey	XJFPIMNKQGXREL-UHFFFAOYSA-L
SMILES	[O-]S(=O)(=O)S(=O)(=O)[O-].[Ca+2]
PubChem Compound	21998045
This table provides essential information for properly identifying calcium dithionate in chemical databases and literature.

Physical and Chemical Properties

Chemical Reactivity

As a sulfur-containing compound, calcium dithionate demonstrates specific reactivity patterns, though it tends to be more stable than reduced forms like dithionites. The compound contains sulfur in a higher oxidation state than dithionite compounds, making it less reactive as a reducing agent.
The chemical behavior of calcium dithionate is characterized by:

• Stability in dry conditions at room temperature

• Potential for decomposition under strongly acidic conditions

• Thermal decomposition at elevated temperatures

• Chemical reactions typical of dithionate salts, including oxidation-reduction reactions
  While specific reaction mechanisms aren't detailed in the provided search results, the compound's chemical behavior can be inferred from its structure and comparison with similar compounds.

Differentiation from Related Compounds

Calcium Dithionate vs. Calcium Dithionite

A critical distinction must be made between calcium dithionate (CaO6S2) and calcium dithionite (CaS2O4 or CaO4S2). These compounds have similar names but different chemical structures, properties, and applications:

Property	Calcium Dithionate	Calcium Dithionite
Molecular Formula	CaO6S2	CaS2O4 or CaO4S2
CAS Number	13812-88-9	15512-36-4
Oxidation State of Sulfur	Higher (+5)	Lower (+3)
Reducing Ability	Lower	Higher
Stability in Air	More stable	May ignite on contact with air
Reactivity with Water	Less reactive	Undergoes self-accelerating hydrolysis
Calcium dithionite is highly reactive, potentially flammable upon contact with air, and undergoes self-accelerating hydrolysis when in contact with water. It is classified as a strong reducing agent with water-reactive and pyrophoric properties. In contrast, calcium dithionate is considerably more stable and lacks these extreme reactive properties.

Synthesis and Production Methods

While not directly describing calcium dithionate synthesis, the search results do reference a process for preparing calcium thiosulfate solution, which involves sulfur chemistry related to dithionate production. This process involves reactions between calcium hydroxide and sulfur, followed by oxidation steps.
The production of related compounds often involves carefully controlled oxidation states of sulfur, which would also be relevant to calcium dithionate synthesis. Optimizing reaction conditions including temperature, concentration, and oxidation parameters would be critical for successful production.